1-(6-Aminopyridin-2-YL)-2,2,2-trifluoroethanone

• Molecular Formula: C7H5F3N2O
• Molecular Weight: 190.12 g/mol
• IUPAC Name: 1-(6-aminopyridin-2-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C7H5F3N2O/c8-7(9,10)6(13)4-2-1-3-5(11)12-4/h1-3H,(H2,11,12)
• InChI Key: LBTLMQKERRVMEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)N)C(=O)C(F)(F)F

Description

1-(6-Aminopyridin-2-yl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone featuring a pyridine core substituted with an amino group at the 6-position and a trifluoroethanone moiety at the 2-position. Its molecular formula is C₇H₅F₃N₂O (MW: 190.12 g/mol).

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyridine Ring

Halogen-Substituted Pyridines

• 1-(6-Chloropyridin-2-yl)-2,2,2-trifluoroethanone (CAS 1060811-90-6): Formula: C₇H₃ClF₃NO (MW: 210.55 g/mol). The chlorine atom at the 6-position increases electron-withdrawing effects, favoring nucleophilic substitution reactions. This compound is used as a synthetic intermediate in agrochemicals . Key Difference: Chlorine’s electronegativity reduces ring reactivity compared to the amino group in the target compound.
• 1-(6-Bromopyridin-3-yl)-2,2,2-trifluoroethanone (CAS 886364-47-2): Formula: C₇H₃BrF₃NO (MW: 254.01 g/mol). Bromine’s larger atomic radius and polarizability enhance susceptibility to cross-coupling reactions (e.g., Suzuki-Miyaura). The 3-pyridinyl position alters steric and electronic interactions compared to the 2-position in the target compound .

Amino-Substituted Phenyl Analogs

• 1-(2-Amino-5-bromophenyl)-2,2,2-trifluoroethanone (CAS 1233967-22-0): Formula: C₈H₅BrF₃NO (MW: 274.03 g/mol). The amino group on a bromophenyl ring enables dual functionality: hydrogen bonding (NH₂) and halogen-mediated reactivity (Br). This contrasts with the pyridine-based target compound, where the amino group directly participates in ring conjugation .

Trifluoroethanone Derivatives with Substituted Phenyl Rings

• 1-(3-Tert-Butylphenyl)-2,2,2-trifluoroethanone: The bulky tert-butyl group enhances lipophilicity (logP) and steric hindrance, making it a potent acetylcholinesterase inhibitor. This contrasts with the pyridine-based target compound, where the planar aromatic system may favor π-π stacking in enzyme binding .
• 1-(4-Dimethylaminophenyl)-2,2,2-trifluoroethanone (CAS 2396-05-6): Formula: C₁₀H₁₀F₃NO (MW: 217.19 g/mol). The dimethylamino group (strong electron donor) increases electron density on the phenyl ring, opposing the electron-withdrawing trifluoromethyl ketone. This creates a push-pull electronic effect absent in the target compound .

Fluorinated Heterocyclic Derivatives

• 1-(2,3-Difluorophenyl)-2,2,2-trifluoroethanone (CAS 1092712-21-4): Fluorine atoms at the 2- and 3-positions enhance metabolic stability and resistance to oxidation. The phenyl ring lacks the nitrogen heteroatom present in pyridine, reducing basicity and altering solubility profiles .

Comparative Data Table

Compound Name	Formula	MW (g/mol)	Key Substituents	Notable Properties/Applications	References
1-(6-Aminopyridin-2-yl)-2,2,2-trifluoroethanone	C₇H₅F₃N₂O	190.12	6-NH₂, 2-CF₃CO	Bioactive scaffold, hydrogen bonding
1-(6-Chloropyridin-2-yl)-2,2,2-trifluoroethanone	C₇H₃ClF₃NO	210.55	6-Cl, 2-CF₃CO	Agrochemical intermediate
1-(2-Amino-5-bromophenyl)-2,2,2-trifluoroethanone	C₈H₅BrF₃NO	274.03	2-NH₂, 5-Br, phenyl-CF₃CO	Electrophilic substitution candidate
1-(3-Tert-Butylphenyl)-2,2,2-trifluoroethanone	C₁₂H₁₃F₃O	230.23	3-tert-butyl, CF₃CO	Acetylcholinesterase inhibition
1-(4-Dimethylaminophenyl)-2,2,2-trifluoroethanone	C₁₀H₁₀F₃NO	217.19	4-N(CH₃)₂, CF₃CO	Push-pull electronic effects